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Compound of Interest

Compound Name: 4-Chloro-8-fluorocinnoline

Cat. No.: B15315690

For Researchers, Scientists, and Drug Development Professionals
Correct IUPAC Name: 4-Chloro-8-fluoroquinoline

The compound initially referred to as "4-Chloro-8-fluorocinnoline" is correctly identified by the
International Union of Pure and Applied Chemistry (IUPAC) as 4-chloro-8-fluoroquinoline. This
guide provides a comprehensive overview of its chemical properties, a representative synthesis
protocol, and its putative biological mechanism of action based on its classification as a
quinoline derivative.

Chemical and Physical Properties

Quantitative data for 4-chloro-8-fluoroquinoline is summarized in the table below for ease of
reference and comparison.
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Property Value Source
IUPAC Name 4-chloro-8-fluoroquinoline PubChem[1]
CAS Number 63010-72-0 PubChem[1]
Molecular Formula CoHsCIFN PubChem[1]
Molecular Weight 181.59 g/mol PubChem[1]
Appearance Solid Sigma-Aldrich

INChl=1S/C9H5CIFN/c10-7-4-
InChl PubChem[1]
5-12-9-6(7)2-1-3-8(9)11/h1-5H

NUIMKHDPMIPYFI-
InChlKey PubChem[1]
UHFFFAOYSA-N

C1=CC2=C(C=CN=C2C(=C1)
SMILES ool PubChem([1]

Experimental Protocols: Synthesis of Quinolone
Derivatives

While a specific, detailed experimental protocol for the synthesis of 4-chloro-8-fluoroquinoline is
not readily available in the reviewed literature, the following is a representative multi-step
synthesis for a structurally similar compound, 4-chloro-8-trifluoromethyl-quinoline. This process
illustrates a common pathway for the synthesis of chloro-substituted quinolines.

Representative Synthesis of a 4-Chloroquinoline Derivative[2]
This synthesis involves the following key steps:

o Condensation: o-Trifluoromethyl-aniline is condensed with ethyl ethoxymethylene malonate
to form ethyl o-trifluoromethylanilinomethylene-malonate.

o Cyclization: The resulting product is cyclized to yield 3-carbethoxy-4-hydroxy-8-
trifluoromethyl-quinoline.
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o Saponification: The ethyl ester is saponified to the corresponding carboxylic acid, 3-carboxy-
4-hydroxy-8-trifluoromethyl-quinoline.

e Chlorination: The 4-hydroxy group is replaced with a chlorine atom by reacting the product
with a chlorinating agent such as phosphorus oxychloride.

A detailed procedure for a similar chlorination step is described as follows:

e To 75 ml of phosphorus oxychloride, 13.75 g of monosublimated iodine were added at 0° to
5° C.

e The mixture was heated over 30 minutes to 93°-95° C and maintained at this temperature for
approximately 30 minutes.

¢ 50 g of the 4-hydroxy-quinoline precursor were then added in fractions over 6 minutes.
e The reaction mixture was held at 93°-95° C for an additional 30 minutes.

 After cooling, the mixture was carefully added to a stirred solution of sodium bisulfite in
water.

e The resulting suspension was filtered, washed, and dried to yield the 4-chloroquinoline
product, which can be further purified by crystallization.

Biological Activity and Mechanism of Action

As a member of the quinolone class of compounds, 4-chloro-8-fluoroquinoline is predicted to
exhibit antibacterial activity through the inhibition of bacterial DNA synthesis. This mechanism
is characteristic of fluoroquinolone antibiotics.

The primary targets of fluoroquinolones are two essential bacterial type 1l topoisomerase
enzymes: DNA gyrase and topoisomerase IV.[3] These enzymes are crucial for bacterial DNA
replication, transcription, repair, and recombination by managing the topological state of the
DNA.[4]

The mechanism of action can be summarized as follows:
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« Inhibition of DNA Gyrase: In many Gram-negative bacteria, DNA gyrase is the primary target.
[5] This enzyme introduces negative supercoils into the DNA, which is a critical step for the
initiation of replication. Fluoroquinolones bind to the complex of DNA gyrase and DNA,
stabilizing it.[5] This leads to the cessation of DNA replication and the formation of double-
strand breaks in the bacterial chromosome, ultimately resulting in cell death.[6]

« Inhibition of Topoisomerase 1V: In most Gram-positive bacteria, topoisomerase 1V is the main
target.[5] This enzyme is responsible for separating the interlinked daughter DNA strands
following replication. By inhibiting topoisomerase 1V, fluoroquinolones prevent the
segregation of the replicated chromosomes into the daughter cells, thus blocking cell division

and leading to cell death.[5]

The dual-targeting of these essential enzymes contributes to the broad-spectrum bactericidal

activity of fluoroquinolones.[3]
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Caption: Mechanism of action for fluoroquinolones.

A general workflow for evaluating the antibacterial potential of a compound like 4-chloro-8-
fluoroquinoline would involve several stages, from initial screening to more detailed

mechanistic studies.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b15315690?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15315690?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Compound Synthesis & Purification
(4-Chloro-8-fluoroquinoline)

l

MIC/MBC Determination
(Broth Microdilution/Agar Dilution)

.

Time-Kill Kinetic Assays

Enzyme Inhibition Assays

(DNA Gyrase/Topoisomerase IV) Mammalian Cell Cytotoxicity Assays

Resistance Development Studies

Click to download full resolution via product page

Caption: Workflow for antibacterial drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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